Cas no 183500-37-0 (Benzonitrile,4-[(5-formyl-1H-imidazol-1-yl)methyl]-)

• Product name: Benzonitrile,4-[(5-formyl-1H-imidazol-1-yl)methyl]-
• CAS No: 183500-37-0
• MF: C₁₂H₉N₃O
• MW: 211.21936
• CID: 136791
• PubChem ID: 10632289

Benzonitrile,4-[(5-formyl-1H-imidazol-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[(5-formyl-1H-imidazol-1-yl)methyl]-
• 4-((5-formyl-1H-imidazol-1-yl)methyl)benzonitrile
• 4-(5-formyl-imidazol-1-ylmethyl)-benzonitrile
• 4-[(5-formylimidazol-1-yl)methyl]benzonitrile
• [3-(4-cyanobenzyl)-3-H-imidazol-4-yl]-carboxaldehyde
• 1-(4-Cyanobenzyl)-5-formyl-1H-imidazole
• 1-(4-cyanobenzyl)-5-formylimidazole
• 1-(4-cyanobenzyl)-5-imidazole-carboxaldehyde
• 1-(4-Cyanobenzyl)-5-imidazolecarboxaldehyde
• 4-(5-formyl-imidazol-1-ylmethyl)benzonitrile
• AG-E-33175
• CHEBI:704432
• CHEMBL611680
• CTK4D8501
• DNC010511
• KB-238611
• AKOS015911901
• 4-(5-formylimidazol-1-ylmethyl)benzonitrile
• 1 -(4-Cyanobenzyl)-5-imidazolecarboxaldehyde
• 1-(p-Cyanobenzyl)imidazole-5-carboxaldehyde
• (R)-3-METHYL3,4-DIHYDROISOQUINOLINEHYDROCHLORIDE
• AMUOEEKBBOOOCV-UHFFFAOYSA-N
• 1-(p-Cyanobenzyl)-5-imidazolecarboxaldehyde
• 1-(4-Cyanobenzyl)-5-imidazole carboxaldehyde
• CHEMBL-611680
• 183500-37-0
• 4-((5-Methanoylimidazol-1-yl)methyl)benzenecarbonitrile
• Benzonitrile, 4-((5-formyl-1H-imidazol-1-yl)methyl)-
• 4-[(5-formyl-1H-imidazol-1-yl)methyl]benzonitrile
• 1-(4-Cyanobenzyl)imidazole-5-carboxaldehyde
• UNII-63M9BY29L9
• DTXSID30442752
• BDBM50307239
• PD178981
• 63M9BY29L9
• FT-0714561
• SCHEMBL1064258
• DA-08982

• MDL： MFCD06657146
• Inchi： InChI=1S/C12H9N3O/c13-5-10-1-3-11(4-2-10)7-15-9-14-6-12(15)8-16/h1-4,6,8-9H,7H2
• InChI Key： AMUOEEKBBOOOCV-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)CN2C=NC=C2C=O)C#N

Computed Properties

• Exact Mass: 211.07500
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.68000
• LogP: 1.61558